Cas no 142596-50-7 (3-Methoxy-2-nitrobenzonitrile)

• Product Name: 3-Methoxy-2-nitrobenzonitrile
• CAS No: 142596-50-7
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• MDL: MFCD18382535
• CID: 135653
• PubChem ID: 10374991
• Update Time: 2025-04-19

3-Methoxy-2-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-nitrobenzonitrile
• 3-METHOXY-2-NITRO-BENZONITRILE
• Benzonitrile,3-methoxy-2-nitro-
• 3-Methoxy-2-nitro-benzonitril
• BEN163
• Benzonitrile,3-methoxy-2-nitro
• DTXSID10438855
• 142596-50-7
• Benzonitrile, 3-methoxy-2-nitro-
• SY250040
• FT-0765084
• MFCD18382535
• CS-0084921
• AC-24342
• 3-METHOXY-2-NITRO BENZONITRILE
• AS-33160
• SCHEMBL2258495
• AKOS015911987
• OXWWZQUPPXKYQB-UHFFFAOYSA-N
• J-512753
• C8H6N2O3
• A856837
• DB-049968

• MDL： MFCD18382535
• Inchi： 1S/C8H6N2O3/c1-13-7-4-2-3-6(5-9)8(7)10(11)12/h2-4H,1H3
• InChI Key： OXWWZQUPPXKYQB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C#N)C=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 178.03800
• Monoisotopic Mass: 178.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 122 ºC (benzene ligroine )
• Solubility: Very slightly soluble (0.59 g/l) (25 º C),
• PSA: 78.84000
• LogP: 1.99828